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Compound of Interest

Compound Name:
6-Ethoxy-2-

mercaptobenzothiazole

Cat. No.: B156553 Get Quote

An In-depth Technical Guide to 6-Ethoxy-2-
mercaptobenzothiazole
This guide provides a comprehensive overview of the molecular structure, chemical properties,

and synthesis of 6-Ethoxy-2-mercaptobenzothiazole, tailored for researchers, scientists, and

professionals in drug development.

Molecular Structure and Chemical Formula
6-Ethoxy-2-mercaptobenzothiazole is an organosulfur compound featuring a benzothiazole

core substituted with an ethoxy group at the 6-position and a mercapto group at the 2-position.

[1] The molecule exists in a tautomeric equilibrium between the thiol form and the thione form,

with the thione form being more stable.[2]

The chemical formula for 6-Ethoxy-2-mercaptobenzothiazole is C₉H₉NOS₂.[3][4][5]

Below is a diagram representing the molecular structure of 6-Ethoxy-2-
mercaptobenzothiazole.

Caption: Molecular structure of 6-Ethoxy-2-mercaptobenzothiazole (Thione form).

Physicochemical Properties
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A summary of the key quantitative data for 6-Ethoxy-2-mercaptobenzothiazole is presented

in the table below.

Property Value Reference

CAS Number 120-53-6 [3][4]

Molecular Formula C₉H₉NOS₂ [3][4][5]

Molecular Weight 211.30 g/mol [3][6]

Appearance
Pale cream to pale brown

crystals or powder
[5]

Melting Point 196-202 °C [5]

Solubility Insoluble in water [4][7][8]

IUPAC Name
6-ethoxy-3H-1,3-

benzothiazole-2-thione
[4][6]

InChI Key
HOASVNMVYBSLSU-

UHFFFAOYSA-N
[4][5]

SMILES CCOc1ccc2nc(S)sc2c1 [4]

Experimental Protocols: Synthesis
The synthesis of 2-mercaptobenzothiazole derivatives typically involves the reaction of an

appropriately substituted aniline with carbon disulfide and sulfur.[2][9] For 6-Ethoxy-2-
mercaptobenzothiazole, the precursor would be 4-ethoxyaniline. The industrial synthesis is

often carried out at high temperatures and pressures.[2][9]

A general laboratory-scale synthesis can be conceptualized through the following workflow.

General Synthesis Workflow:
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Caption: A generalized workflow for the synthesis of 6-Ethoxy-2-mercaptobenzothiazole.

Detailed Methodological Considerations:

While a specific, detailed experimental protocol for the synthesis of 6-Ethoxy-2-
mercaptobenzothiazole is not readily available in the provided search results, the synthesis of

the parent compound, 2-mercaptobenzothiazole, is well-documented and can be adapted.

Reaction of an Aniline with Carbon Disulfide and Sulfur: This is a common industrial method.

[2][9] It involves heating 4-ethoxyaniline with carbon disulfide and sulfur under pressure. The
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reaction typically requires high temperatures to proceed efficiently.[9]

Reaction of 2-Amino-5-ethoxyphenol with Carbon Disulfide: An alternative route involves the

reaction of the corresponding o-aminothiophenol with carbon disulfide.[2] This method may

be more suitable for laboratory-scale synthesis.

Purification: The crude product is often purified by recrystallization from a suitable solvent,

such as ethanol.[10]

Applications and Research Interest
6-Ethoxy-2-mercaptobenzothiazole and its parent compound have several industrial and

research applications:

Vulcanization Accelerator: Mercaptobenzothiazoles are widely used in the rubber industry to

accelerate the sulfur vulcanization process.[1][2]

Corrosion Inhibitor: This class of compounds has shown efficacy in preventing the corrosion

of metals like copper and steel.[1]

Reagent in Organic Synthesis: It serves as a reagent in the preparation of other organic

molecules, including those with potential pharmaceutical applications such as kinase

inhibitors.[4][7][8]

Mass Spectrometry: It has been investigated as a potential matrix for matrix-assisted laser

desorption/ionization (MALDI) mass spectrometry for the analysis of biomolecules.[7][8]

Biological Activity: Research has indicated that derivatives of 2-mercaptobenzothiazole

possess antimicrobial and antifungal properties.[1][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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